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Compound of Interest

Compound Name: Boc-NH-PEG7-acid

Cat. No.: B611224

Technical Guide: Boc-NH-PEG7-acid

This technical guide provides essential information on Boc-NH-PEG7-acid, a
heterobifunctional PROTAC linker used by researchers, scientists, and drug development
professionals. This molecule incorporates a polyethylene glycol (PEG) spacer, which enhances
solubility and provides flexibility to the linked molecules.

Core Properties of Boc-NH-PEG7-acid

Boc-NH-PEG7-acid is characterized by a terminal carboxylic acid and a Boc-protected amine
group. The hydrophilic PEG spacer increases its solubility in aqueous media. The terminal
carboxylic acid can react with primary amine groups to form a stable amide bond, while the Boc
group can be deprotected under mild acidic conditions to yield a free amine.

A summary of its key quantitative data is presented below for easy reference.
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Property Value

CAS Number 2055044-68-1[1][2][3][4][5][6]
Molecular Weight 497.58 g/mol [1][2][3][6]
Molecular Formula C22H43NO11[1][3][4]

t-Boc-N-amido-PEGT7-acid, Boc-NH-PEG7-
Synonyms CH2CH2COOH, t-Boc-NH-amido-PEG7-
COOH[1][3][4][6]

Experimental Protocols

Detailed methodologies for specific experiments involving Boc-NH-PEG7-acid are not
available within the provided search results. For experimental protocols, it is recommended to
consult peer-reviewed scientific literature or specific application notes from suppliers.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name of the compound
and its key identifiers.
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Caption: Key identifiers for Boc-NH-PEG7-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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